7-(2-chlorophenyl)-N-(4-fluorobenzyl)-1,4-thiazepane-4-carboxamide

• IUPAC Name: 7-(2-chlorophenyl)-N-[(4-fluorophenyl)methyl]-1,4-thiazepane-4-carboxamide
• InChI: InChI=1S/C19H20ClFN2OS/c20-17-4-2-1-3-16(17)18-9-10-23(11-12-25-18)19(24)22-13-14-5-7-15(21)8-6-14/h1-8,18H,9-13H2,(H,22,24)
• InChI Key: DIZBCXIKCSHKPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CC=C2Cl)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C19H20ClFN2OS
• Molecular Weight: 378.9 g/mol

Description

The compound “7-(2-chlorophenyl)-N-(4-fluorobenzyl)-1,4-thiazepane-4-carboxamide” is a complex organic molecule. It contains several functional groups, including a chlorophenyl group, a fluorobenzyl group, and a carboxamide group attached to a thiazepane ring. These groups could potentially confer a variety of chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazepane ring, a seven-membered ring containing a nitrogen and a sulfur atom, could potentially introduce some strain into the molecule, affecting its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the carboxamide group could potentially undergo hydrolysis to form a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chlorophenyl and fluorobenzyl groups could potentially make the compound relatively nonpolar, affecting its solubility in different solvents.

Scientific Research Applications

Psychiatric Disorders

The compound’s benzyl and thiazepane moieties hint at potential interactions with neurotransmitter systems. Researchers are investigating its effects on mood disorders, anxiety, and depression. By elucidating its receptor binding profiles, they hope to develop targeted therapies.

These applications represent only a fraction of the compound’s potential. As research continues, we may uncover additional uses and mechanisms. . If you’d like more information on any specific application, feel free to ask! 😊

Future Directions

Future research on this compound could potentially involve studying its synthesis, properties, and potential uses. For example, it could be interesting to investigate whether this compound has any biological activity, which could potentially make it useful as a drug.